Cas no 876147-47-6 (tert-butyl 3-(aminomethyl)azepane-1-carboxylate)
tert-butyl 3-(aminomethyl)azepane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 3-(aminomethyl)azepane-1-carboxylate
- 1-(tert-butoxycarbonyl)perhydroazepin-3-ylmethylamine
- (1-Boc-azepan-3-yl)methanamine
- SCHEMBL2069709
- AS-39720
- EN300-716293
- MFCD17169836
- 876147-47-6
- BKB14747
- AKOS023663677
- DB-077025
- SY125444
- tert-butyl3-(aminomethyl)azepane-1-carboxylate
- 3-(Aminomethyl)-1-Boc-azepane
- CS-0079252
- SB12886
- 828-786-8
-
- MDL: MFCD17169836
- Inchi: 1S/C12H24N2O2/c1-12(2,3)16-11(15)14-7-5-4-6-10(8-13)9-14/h10H,4-9,13H2,1-3H3
- InChI Key: QTTMMHODJVCZPK-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCCCC(CN)C1)=O
Computed Properties
- Exact Mass: 228.183778013g/mol
- Monoisotopic Mass: 228.183778013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 55.6Ų
tert-butyl 3-(aminomethyl)azepane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449043413-250mg |
tert-Butyl 3-(aminomethyl)azepane-1-carboxylate |
876147-47-6 | 95% | 250mg |
$399.64 | 2023-08-31 | |
| Alichem | A449043413-1g |
tert-Butyl 3-(aminomethyl)azepane-1-carboxylate |
876147-47-6 | 95% | 1g |
$979.70 | 2023-08-31 | |
| TRC | B943550-10mg |
tert-Butyl 3-(Aminomethyl)azepane-1-carboxylate |
876147-47-6 | 10mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B943550-50mg |
tert-Butyl 3-(Aminomethyl)azepane-1-carboxylate |
876147-47-6 | 50mg |
$ 250.00 | 2022-06-06 | ||
| TRC | B943550-100mg |
tert-Butyl 3-(Aminomethyl)azepane-1-carboxylate |
876147-47-6 | 100mg |
$ 365.00 | 2022-06-06 | ||
| abcr | AB455306-250 mg |
tert-Butyl 3-(aminomethyl)azepane-1-carboxylate; . |
876147-47-6 | 250MG |
€668.60 | 2023-07-18 | ||
| Chemenu | CM284782-1g |
tert-Butyl 3-(aminomethyl)azepane-1-carboxylate |
876147-47-6 | 95% | 1g |
$*** | 2023-03-31 | |
| Chemenu | CM284782-1g |
tert-Butyl 3-(aminomethyl)azepane-1-carboxylate |
876147-47-6 | 95% | 1g |
$861 | 2021-06-09 | |
| eNovation Chemicals LLC | D767599-100mg |
tert-butyl 3-(aminomethyl)azepane-1-carboxylate |
876147-47-6 | 95% | 100mg |
$190 | 2024-06-06 | |
| eNovation Chemicals LLC | D767599-250mg |
tert-butyl 3-(aminomethyl)azepane-1-carboxylate |
876147-47-6 | 95% | 250mg |
$295 | 2024-06-06 |
tert-butyl 3-(aminomethyl)azepane-1-carboxylate Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
Additional information on tert-butyl 3-(aminomethyl)azepane-1-carboxylate
Introduction to Tert-butyl 3-(aminomethyl)azepane-1-carboxylate (CAS No. 876147-47-6)
Tert-butyl 3-(aminomethyl)azepane-1-carboxylate, a compound with the chemical formula C11H19N2O2, is a significant molecule in the field of pharmaceutical chemistry. This compound, identified by its CAS number 876147-47-6, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both a tert-butyl group and an aminomethyl substituent on the azepane ring system imparts distinct chemical and pharmacological characteristics that make it a valuable candidate for further investigation.
The tert-butyl group, known for its steric hindrance and stability, contributes to the overall rigidity of the molecule, which can be advantageous in binding to biological targets with high specificity. On the other hand, the aminomethyl moiety introduces a nucleophilic site that can participate in various chemical reactions, including condensation and coupling reactions, which are commonly employed in synthetic organic chemistry. This dual functionality makes Tert-butyl 3-(aminomethyl)azepane-1-carboxylate a versatile intermediate in the synthesis of more complex pharmaceutical agents.
Azepane derivatives have been extensively studied for their potential therapeutic effects. The azepane ring system itself is a bicyclic structure that mimics the piperidine scaffold found in many biologically active compounds. By incorporating functional groups such as the aminomethyl side chain, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of the molecule. The tert-butyl group further enhances these properties by providing steric bulk, which can improve binding affinity and reduce metabolic degradation.
Recent advancements in medicinal chemistry have highlighted the importance of conformationally constrained heterocycles in drug design. Tert-butyl 3-(aminomethyl)azepane-1-carboxylate exemplifies this trend by combining a rigid azepane core with functional groups that allow for selective interactions with biological targets. For instance, studies have shown that azepane derivatives can exhibit inhibitory activity against various enzymes and receptors, making them promising candidates for treating conditions such as inflammation, pain, and neurological disorders.
In addition to its structural significance, Tert-butyl 3-(aminomethyl)azepane-1-carboxylate has been explored in the development of novel therapeutic agents. Researchers have utilized this compound as a building block for more complex molecules through strategies such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions. These synthetic approaches have enabled the creation of derivatives with enhanced pharmacological profiles, including improved solubility, bioavailability, and target specificity.
The aminomethyl group in Tert-butyl 3-(aminomethyl)azepane-1-carboxylate is particularly noteworthy due to its ability to form hydrogen bonds and participate in salt formation. This property is crucial for drug design, as hydrogen bonding interactions play a key role in determining binding affinity and selectivity. Furthermore, the presence of an amine function allows for the introduction of prodrugs or bioconjugates, which can enhance delivery systems and improve therapeutic efficacy.
Recent studies have also demonstrated the potential of Tert-butyl 3-(aminomethyl)azepane-1-carboxylate in addressing unmet medical needs. For example, researchers have investigated its role in developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The unique structural features of this compound make it a promising candidate for modulating neurotransmitter systems and preventing neuroinflammation. Additionally, its ability to cross the blood-brain barrier suggests that it may be an effective therapeutic agent for central nervous system disorders.
The synthesis of Tert-butyl 3-(aminomethyl)azepane-1-carboxylate involves multi-step organic transformations that highlight the compound's synthetic utility. Key steps include the formation of the azepane ring through cyclization reactions followed by functionalization with the tert-butyl and aminomethyl groups. Advanced synthetic techniques such as transition metal catalysis and flow chemistry have been employed to optimize these reactions, ensuring high yields and purity.
The pharmaceutical industry continues to invest in research aimed at discovering new applications for compounds like Tert-butyl 3-(aminomethyl)azepane-1-carboxylate. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovative approaches to drug development. These collaborations leverage computational modeling, high-throughput screening, and structure-based drug design to accelerate the discovery process.
As our understanding of biological systems evolves, so does our ability to design molecules that interact with precision at the molecular level. Tert-butyl 3-(aminomethyl)azepane-1-carboxylate represents a prime example of how structural innovation can lead to breakthroughs in medicine. Its unique combination of functional groups and conformational constraints makes it a valuable tool for researchers seeking to develop novel therapeutics.
In conclusion, Tert-butyl 3-(aminomethyl)azepane-1-carboxylate (CAS No. 876147-47-6) is a multifaceted compound with significant potential in pharmaceutical research. Its structural features enable diverse applications in drug development, from serving as an intermediate in synthetic chemistry to acting as a lead compound for therapeutic agents targeting various diseases. As research progresses, this compound is likely to play an increasingly important role in advancing medical science.
876147-47-6 (tert-butyl 3-(aminomethyl)azepane-1-carboxylate) Related Products
- 162167-97-7(Tert-butyl 3-(aminomethyl)piperidine-1-carboxylate)
- 254905-64-1((S)-3-(Dimethylaminomethyl)-N-Boc-piperidine)
- 236406-49-8(tert-butyl 2,7-diazaspiro4.4nonane-2-carboxylate)
- 169750-76-9(tert-butyl N-methyl-N-[(piperidin-3-yl)methyl]carbamate)
- 140645-23-4(tert-butyl (3R)-3-(aminomethyl)piperidine-1-carboxylate)
- 887587-98-6(tert-butyl 3-(ethylamino)methylpiperidine-1-carboxylate)
- 140645-24-5((S)-1-Boc-3-(Aminomethyl)piperidine)
- 1002359-82-1(1-Piperidinecarboxylicacid, 3-[(dimethylamino)methyl]-, 1,1-dimethylethyl ester, (3R)-)
- 1017356-25-0(Tert-butyl 3-((methylamino)methyl)piperidine-1-carboxylate)
- 885270-18-8(tert-butyl decahydro-2,7-naphthyridine-2-carboxylate)